Cas no 492-06-8 ((-)-sp)

(-)-sp structure
(-)-sp structure
Product Name:(-)-sp
CAS No:492-06-8
MF:C15H26N2
MW:234.380343914032
CID:2079278
PubChem ID:6101950
Update Time:2025-04-21

(-)-sp Chemical and Physical Properties

Names and Identifiers

    • (-)-sp
    • (-)-sparteine
    • (+-)-Spartein
    • (+-)-sparteine
    • (+/-)-sparteine
    • (6R,7S,8S,14S)-(-)-L-sparteine
    • (6R,7S,8S,14S)-(-)-sparteine
    • 1',2'-e][1,5]diazocine
    • 7S-(7alpha,7aalpha, 14alpha,14abeta)-dodecahydro-7,14-methano-2H,6H-dipyrido(1,2-a-1',2'-e)(1.5)diazocine
    • alpha
    • dodecahydro-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine
    • dodecahydro-7,14-methano-2H,6H-di-pyrido[1,2-a:1',2'-e][1,5]diazocine
    • lupinidine
    • spartein
    • sparteine
    • (-)-Spartein
    • Monohydrochlorid
    • Spartalupine
    • Spartalupin
    • (-)-beta-Isosparteine
    • Pusillin
    • DTXSID801126362
    • pusilline
    • (7R,7aR,14R,14aR)-Dodecahydro-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine
    • 7,14-Methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocine, dodecahydro-, (7R-(7alpha,7abeta,14alpha,14abeta))-
    • 492-06-8
    • (7R,7aR,14R,14aR)-Dodecahydro-7,14-methano-2H,6H-dipyrido[1,2-a:1a(2),2a(2)-e][1,5]diazocine
    • Inchi: 1S/C15H26N2/c1-3-7-16-11-13-9-12(14(16)5-1)10-17-8-4-2-6-15(13)17/h12-15H,1-11H2/t12-,13-,14-,15-/m1/s1
    • InChI Key: SLRCCWJSBJZJBV-KBUPBQIOSA-N
    • SMILES: N12CCCC[C@@H]1[C@H]1CN3CCCC[C@@H]3[C@@H](C2)C1

Computed Properties

  • Exact Mass: 234.209598838g/mol
  • Monoisotopic Mass: 234.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 6.5Ų
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